Cas no 197295-93-5 (Ethenetricarbonitrile, [2,2':5',2''-terthiophen]-5-yl-)

• Product Name: Ethenetricarbonitrile, [2,2':5',2''-terthiophen]-5-yl-
• CAS No: 197295-93-5
• MF: C₁₇H₇N₃S₃
• MW: 349.452578783035
• CID: 1388829
• PubChem ID: 71352933
• Update Time: 2025-04-20

Ethenetricarbonitrile, [2,2':5',2''-terthiophen]-5-yl- Chemical and Physical Properties

Names and Identifiers

• Ethenetricarbonitrile, [2,2':5',2''-terthiophen]-5-yl-
• 2-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]ethene-1,1,2-tricarbonitrile
• 197295-93-5
• DTXSID00777705
• ([1~2~,2~2~:2~5~,3~2~-Terthiophen]-1~5~-yl)ethene-1,1,2-tricarbonitrile

• Inchi： 1S/C17H7N3S3/c18-8-11(9-19)12(10-20)13-3-4-16(22-13)17-6-5-15(23-17)14-2-1-7-21-14/h1-7H
• InChI Key： RBZVGIIZAVGNQB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1=CC=C(/C(/C#N)=C(\C#N)/C#N)S1

Computed Properties

• Exact Mass: 348.98041
• Monoisotopic Mass: 348.98021076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 71.37